| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C103692-20mg |
Cholic acid |
81-25-4 | ,>98% | 20mg |
¥92.90 | 2023-09-03 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A11257-25g |
Cholic acid, 97% |
81-25-4 | 97% | 25g |
￥269.00 | 2023-02-09 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A11257-100g |
Cholic acid, 97% |
81-25-4 | 97% | 100g |
￥2909.00 | 2023-02-09 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A11257-500g |
Cholic acid, 97% |
81-25-4 | 97% | 500g |
￥5826.00 | 2023-02-09 | |
| S e l l e c k ZHONG GUO | S3742-25mg |
Cholic acid |
81-25-4 | 98.58% | 25mg |
¥794.72 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP0171-20mg |
Cholic acid |
81-25-4 | HPLC≥98% | 20mg |
￥50元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | DC5149-100g |
Cholic acid |
81-25-4 | ≥98% | 100g |
￥890元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | DC5149-25g |
Cholic acid |
81-25-4 | ≥98% | 25g |
￥280元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | DC5149-5g |
Cholic acid |
81-25-4 | ≥98% | 5g |
￥70元 | 2023-09-15 | |
| ChemFaces | CFN99796-20mg |
Cholic acid |
81-25-4 | >=98% | 20mg |
$30 | 2021-07-22 |
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
Cholic acid (CAS No. 81-25-4), a primary bile acid, is a critical biomolecule with multifaceted roles in human physiology and industrial applications. As a steroidal carboxylic acid, it is synthesized in the liver from cholesterol and serves as a key component in digestive processes, lipid metabolism, and detoxification. Its molecular formula, C24H40O5, reflects its unique amphipathic structure, enabling it to emulsify fats and facilitate nutrient absorption. The growing interest in cholic acid supplements and cholic acid derivatives underscores its relevance in modern healthcare and biotechnology.
In recent years, cholic acid research has gained traction due to its potential therapeutic applications. Studies highlight its role in treating metabolic disorders such as primary biliary cholangitis and non-alcoholic fatty liver disease (NAFLD), aligning with the rising global focus on liver health. Searches for "cholic acid benefits" and "cholic acid for liver detox" have surged, reflecting consumer interest in natural detoxification agents. Additionally, its use in pharmaceutical formulations as an excipient or active ingredient has expanded, particularly in drug delivery systems targeting lipid-soluble compounds.
The industrial applications of cholic acid extend beyond medicine. Its surfactant properties make it valuable in cosmetic formulations, where it enhances the solubility of skincare actives. Queries like "cholic acid in anti-aging creams" and "cholic acid for skin barrier repair" indicate its emerging role in dermocosmetics. Moreover, the compound's ability to form molecular aggregates has spurred innovations in nanotechnology, particularly in designing drug-loaded micelles for targeted therapies.
From a biochemical perspective, cholic acid interacts with nuclear receptors like FXR (farnesoid X receptor), regulating glucose homeostasis and inflammation. This mechanism has fueled research into cholic acid analogs for diabetes management, a topic frequently searched alongside "bile acids and blood sugar." The compound's prebiotic effects on gut microbiota further link it to gut-brain axis studies, addressing trending queries about digestive wellness and mental health connections.
Quality and sourcing are paramount for cholic acid users. High-purity pharmaceutical-grade cholic acid (≥98%) is essential for clinical applications, while food-grade variants cater to dietary supplements. Searches for "where to buy cholic acid" often emphasize GMP-certified suppliers and third-party testing, reflecting consumer demand for transparency. Analytical techniques like HPLC and mass spectrometry ensure compliance with USP/EP monographs, critical for regulatory approval.
Environmental and sustainability considerations are reshaping cholic acid production. Traditional extraction from bovine bile is being supplemented by biotechnological synthesis using engineered E. coli or yeast strains, reducing ecological footprints. This shift resonates with searches for "vegan cholic acid sources" and "green chemistry bile acids," highlighting the intersection of biotechnology and eco-conscious consumerism.
In conclusion, cholic acid (CAS No. 81-25-4) exemplifies the convergence of traditional biochemistry and cutting-edge applications. Its expanding roles in precision medicine, cosmeceuticals, and sustainable biomanufacturing position it as a compound of enduring scientific and commercial significance. As research unravels novel cholic acid mechanisms, its integration into personalized health solutions will likely accelerate, answering the evolving demands of both clinicians and health-conscious consumers.
